N-(4-acetylphenyl)-3-bromobenzamide

• IUPAC Name: N-(4-acetylphenyl)-3-bromobenzamide
• InChI: InChI=1S/C15H12BrNO2/c1-10(18)11-5-7-14(8-6-11)17-15(19)12-3-2-4-13(16)9-12/h2-9H,1H3,(H,17,19)
• InChI Key: SHUZKJORTRXGPW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)Br
• Molecular Formula: C15H12BrNO2
• Molecular Weight: 318.16 g/mol

Description

N-(4-acetylphenyl)-3-bromobenzamide, also known as 4'-Acetyl-3-bromo-N-benzoylaniline, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Scientific Research Applications

Radical Scavenging Activity

• Nitrogen-containing bromophenols, similar in structure to N-(4-acetylphenyl)-3-bromobenzamide, have been isolated from marine algae and shown potent radical scavenging activity, suggesting potential applications in food and pharmaceutical industries as natural antioxidants (Li et al., 2012).

Synthesis and Chemical Reactions

• Bromomethyl compounds, which are structurally related to N-(4-acetylphenyl)-3-bromobenzamide, have been synthesized through catalytic processes. These compounds are highly functionalized and valuable for chemical synthesis (Furst et al., 2020).

Luminescent Complexes

• Rhenium(I) carbonyl complexes incorporating N-heterocyclic carbenes exhibit phosphorescent emission. Such complexes, related to N-(4-acetylphenyl)-3-bromobenzamide, have potential applications in photophysical studies (Casson et al., 2011).

Anti-inflammatory Properties

• N-substituted benzamides, similar to N-(4-acetylphenyl)-3-bromobenzamide, have shown potential as radio- and chemo-sensitizers, with applications in cancer treatment and development of anti-inflammatory compounds (Liberg et al., 1999).

Anticonvulsant Properties

• Certain N-substituted benzamides have shown promise as anticonvulsants. This suggests potential pharmaceutical applications in treating epilepsy and seizures (Afolabi & Okolie, 2013).

Environmental Applications

• The degradation products of similar compounds in water treatment processes have been studied, indicating environmental applications in the understanding of chemical behavior and interactions with disinfectants (Manasfi et al., 2015).

Biosensor Development

• Modified electrodes incorporating structures similar to N-(4-acetylphenyl)-3-bromobenzamide have been developed for detecting glutathione, indicating applications in biosensing technologies (Karimi-Maleh et al., 2014).